Cas no 170492-47-4 (1-Hydroxy-6-(methylsulfonyl)indole)

• Product Name: 1-Hydroxy-6-(methylsulfonyl)indole
• CAS No: 170492-47-4
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• MDL: MFCD00216482
• CID: 65859
• PubChem ID: 703538
• Update Time: 2025-04-18

1-Hydroxy-6-(methylsulfonyl)indole Chemical and Physical Properties

Names and Identifiers

• 6-(Methylsulfonyl)-1H-indol-1-ol
• 1-hydroxy-6-(methylsulfonyl)-1H-Indole
• 1-HYDROXY-6-(METHYLSULFONYL)INDOLE
• 1-Hydroxy-6-methylsulfonylindole
• 1-HYDROXY-6-METHYLSULPHONYLINDOLE
• LABOTEST-BB LT00441286
• 1-Hydroxy-6-methylsulphonylindole,95%
• 6-Methanesulfonyl-indol-1-ol
• 6-(Methylsulfonyl)-1H-indol-1-ol, AldrichCPR
• BRD-K59479206-001-03-7
• Oprea1_493908
• DTXSID40351563
• SR-01000631079-1
• BRD-K59479206-001-01-1
• CHEMBL4520175
• A811207
• DSXUTUMPWBBNSD-UHFFFAOYSA-N
• AKOS015856760
• HMS1667C14
• MFCD00216482
• SCHEMBL2212769
• 6-methanesulfonyl-1H-indol-1-ol
• FS-1725
• CCG-40972
• 1-hydroxy-6-(methylsulphonyl)indole
• CS-0328555
• 1-Hydroxy-6-(methylsulphonyl)-1H-indole
• 170492-47-4
• FT-0643631
• DB-043821
• 1-Hydroxy-6-(methylsulfonyl)indole

• MDL： MFCD00216482
• Inchi： 1S/C9H9NO3S/c1-14(12,13)8-3-2-7-4-5-10(11)9(7)6-8/h2-6,11H,1H3
• InChI Key： DSXUTUMPWBBNSD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2C=CN(C=2C=1)O)(=O)=O

Computed Properties

• Exact Mass: 211.03000
• Monoisotopic Mass: 211.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not available
• Density: 1.3599 (rough estimate)
• Melting Point: 174-176 °C
• Boiling Point: 513.8°C at 760 mmHg
• Flash Point: 264.5°C
• Refractive Index: 1.5270 (estimate)
• PSA: 67.68000
• LogP: 2.36290
• Solubility: Not available
• FEMA: 3264-10-6

1-Hydroxy-6-(methylsulfonyl)indole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles